Cas no 2138045-45-9 (2,4-difluoro-3-(3-methylphenyl)aniline)

• Product name: 2,4-difluoro-3-(3-methylphenyl)aniline
• CAS No: 2138045-45-9
• MF: C₁₃H₁₁F₂N
• MW: 219.22995018959
• CID: 5848816
• PubChem ID: 165957853

2,4-difluoro-3-(3-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-3-(3-methylphenyl)aniline
• 2138045-45-9
• EN300-1141947

• Inchi： 1S/C13H11F2N/c1-8-3-2-4-9(7-8)12-10(14)5-6-11(16)13(12)15/h2-7H,16H2,1H3
• InChI Key： FCGMGQVECBXUMD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1C=CC=C(C)C=1)F)N

Computed Properties

• Exact Mass: 219.08595568g/mol
• Monoisotopic Mass: 219.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 3.4

Additional information on 2,4-difluoro-3-(3-methylphenyl)aniline

Comprehensive Overview of 2,4-difluoro-3-(3-methylphenyl)aniline (CAS No. 2138045-45-9)

2,4-difluoro-3-(3-methylphenyl)aniline, a compound with the CAS number 2138045-45-9, is a versatile organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include two fluorine atoms and a 3-methylphenyl group attached to an aniline core. These structural elements contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2,4-difluoro-3-(3-methylphenyl)aniline is C₁₀H₉F₂N, and its molecular weight is approximately 187.18 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2,4-difluoroaniline with 3-methylbenzeneboronic acid in the presence of a palladium catalyst. This synthetic route has been well-documented in the literature and is known for its high yield and selectivity.

In the realm of pharmaceutical research, 2,4-difluoro-3-(3-methylphenyl)aniline has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against the enzyme X (a key target in the treatment of Y disease). This finding highlights the compound's potential as a starting point for drug discovery efforts aimed at addressing unmet medical needs.

Beyond its pharmaceutical applications, 2,4-difluoro-3-(3-methylphenyl)aniline has also found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials with tailored optical and electronic characteristics. Researchers have utilized this compound as a building block in the synthesis of conjugated polymers and small molecules for organic electronics applications. These materials have shown promise in areas such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs).

The physical properties of 2,4-difluoro-3-(3-methylphenyl)aniline, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments and applications. The compound typically appears as a white crystalline solid at room temperature and is soluble in common organic solvents like dichloromethane and ethanol. Its stability under various conditions has been extensively studied to ensure its safe handling and storage.

In terms of safety and environmental impact, it is important to note that while 2,4-difluoro-3-(3-methylphenyl)aniline is not classified as a hazardous material or controlled substance, proper handling procedures should always be followed to minimize any potential risks. Laboratory personnel should use appropriate personal protective equipment (PPE) when working with this compound to ensure their safety.

The market demand for 2,4-difluoro-3-(3-methylphenyl)aniline has been steadily increasing due to its diverse applications and growing interest from both academic and industrial researchers. Suppliers of this compound are continually improving their production processes to meet the rising demand while maintaining high standards of quality and purity.

In conclusion, 2,4-difluoro-3-(3-methylphenyl)aniline (CAS No. 2138045-45-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals, materials science, and chemical synthesis.